molecular formula C16H18N2O2S B8556981 4-[2-(1-Methyl-piperidin-4-yl)-thiazol-4-yl]-benzoic acid CAS No. 860344-63-4

4-[2-(1-Methyl-piperidin-4-yl)-thiazol-4-yl]-benzoic acid

Cat. No. B8556981
CAS RN: 860344-63-4
M. Wt: 302.4 g/mol
InChI Key: YWFGLSUBMHQMHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[2-(1-Methyl-piperidin-4-yl)-thiazol-4-yl]-benzoic acid is a useful research compound. Its molecular formula is C16H18N2O2S and its molecular weight is 302.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-[2-(1-Methyl-piperidin-4-yl)-thiazol-4-yl]-benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[2-(1-Methyl-piperidin-4-yl)-thiazol-4-yl]-benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

860344-63-4

Product Name

4-[2-(1-Methyl-piperidin-4-yl)-thiazol-4-yl]-benzoic acid

Molecular Formula

C16H18N2O2S

Molecular Weight

302.4 g/mol

IUPAC Name

4-[2-(1-methylpiperidin-4-yl)-1,3-thiazol-4-yl]benzoic acid

InChI

InChI=1S/C16H18N2O2S/c1-18-8-6-12(7-9-18)15-17-14(10-21-15)11-2-4-13(5-3-11)16(19)20/h2-5,10,12H,6-9H2,1H3,(H,19,20)

InChI Key

YWFGLSUBMHQMHT-UHFFFAOYSA-N

Canonical SMILES

CN1CCC(CC1)C2=NC(=CS2)C3=CC=C(C=C3)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-(2-Piperidin-4-yl-thiazol-4-yl)-benzoic acid (1 mmol) in acetic acid (0.5 mL), methanol (3 mL) and tetrahydrofurane (4.5 mL) was added formaldehyde (aq. 37%, 300 mL) and polystyrene bound cyanoborohydride (2.36 mmol/g, 900 mg). The slurry was then agitated for 16 hours at room temperature. The slurry was then filtered and the resin washed with methanol (2 mL). The solution was concentrated to dryness in vacuo. m/z=303.1 in MS ES+, which was characterized by hplc and MS and used in the next step without any further purification.
Quantity
1 mmol
Type
reactant
Reaction Step One
Quantity
300 mL
Type
reactant
Reaction Step One
[Compound]
Name
polystyrene
Quantity
900 mg
Type
reactant
Reaction Step One
Quantity
0.5 mL
Type
solvent
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
4.5 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.